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Application Note & Protocols
Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides detailed application notes and experimental protocols for the
use of Ethacridine Lactate Monohydrate as a reagent in DNA intercalation assays.
Ethacridine lactate, an acridine derivative, is a fluorescent compound that intercalates into the
DNA double helix, making it a valuable tool for studying DNA-ligand interactions, screening
potential anticancer drugs, and quantifying DNA. This guide covers the principles of DNA
intercalation and provides step-by-step protocols for various biophysical assays, including UV-
Visible spectroscopy, fluorescence spectroscopy, and thermal denaturation studies.

Introduction to DNA Intercalation and Ethacridine
Lactate

DNA intercalation is a mode of binding where a planar molecule, known as an intercalator,
inserts itself between the base pairs of the DNA double helix. This interaction can lead to
significant conformational changes in the DNA structure, such as unwinding and lengthening of
the helix, which can interfere with cellular processes like replication and transcription.[1] Many
established anticancer drugs function through DNA intercalation.

Ethacridine lactate monohydrate (CAS 6402-23-9), also known as Rivanol, is an aromatic
organic compound derived from acridine.[2] It is a yellow, crystalline powder that is soluble in
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water. Its planar acridine ring system allows it to intercalate into the DNA of microorganisms,
disrupting their replication and transcription processes, which is the basis for its antiseptic
properties.[2] This same mechanism makes it a useful reagent for in vitro DNA intercalation
assays.

Mechanism of DNA Intercalation by Ethacridine
Lactate

The planar aromatic rings of ethacridine lactate insert between adjacent base pairs of the DNA
double helix. This non-covalent interaction is stabilized by van der Waals forces and
hydrophobic interactions. The intercalation process causes a local unwinding of the DNA helix
and an increase in the distance between the base pairs, leading to an overall lengthening of
the DNA molecule.
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Mechanism of Ethacridine Lactate Intercalation into DNA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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